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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of 10-Nonadecanone, a long-chain ketone, aligning with standard laboratory safety protocols
and hazardous waste management principles.

Core Principles of Chemical Waste Management

The disposal of 10-Nonadecanone, as with many laboratory chemicals, is governed by its
chemical properties and associated hazards. It is classified as a hazardous waste, primarily
due to its potential for environmental harm if not managed correctly. Key principles include
waste minimization, proper labeling and storage of waste, and disposal through a certified
hazardous waste management provider. Under no circumstances should 10-Nonadecanone
be disposed of down the drain or in regular solid waste.

Quantitative Data: Properties of 10-Nonadecanone

Understanding the physicochemical properties of 10-Nonadecanone is essential for its safe
handling and disposal. This data informs the selection of appropriate personal protective
equipment (PPE), storage conditions for waste, and the proper disposal route.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1346682?utm_src=pdf-interest
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/product/b1346682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Implication for Disposal

Indicates a large, organic
Molecular Formula C19H380 molecule with low water

solubility.

Molecular Weight 282.5 g/mol

) ) As a solid, it is less likely to be
White to almost white ] )
Appearance ) an inhalation hazard unless
crystalline powder )
airborne.

Will be a solid at typical room
Melting Point 58-62 °C temperature, simplifying
handling.

Low volatility at room
Boiling Point 351.9°C temperature reduces the risk of

inhalation exposure.

Must not be disposed of in the

Solubility Insoluble in water )
sanitary sewer system.
Appropriate PPE, including
GHS Hazard Statements H315: Causes skin irritation gloves, is necessary during

handling and disposal.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the standard operating procedure for the collection, storage, and disposal
of 10-Nonadecanone waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear a standard laboratory coat, safety glasses or goggles, and chemical-resistant gloves
(e.g., nitrile).
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Conduct all handling and waste collection activities in a well-ventilated area, preferably within
a chemical fume hood.

. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 10-Nonadecanone and
other compatible ketone waste.

The container must be made of a material compatible with ketones (e.g., high-density
polyethylene, glass).

Do not mix 10-Nonadecanone waste with other waste streams such as halogenated
solvents, acidic waste, or aqueous waste.

. Labeling of Waste Containers:

Label the waste container with the words "Hazardous Waste" and the full chemical name,
"10-Nonadecanone".

If other compatible ketones are added, list all constituents and their approximate
percentages.

Include the date when the waste was first added to the container.
. Storage of Waste:

Keep the waste container tightly sealed when not in use to prevent the release of any
potential vapors.

Store the container in a designated, secondary containment area that is cool, dry, and away
from sources of ignition.

Ensure the storage area is clearly marked as a hazardous waste accumulation site.
. Arranging for Disposal:

Once the waste container is full or has reached the institution's designated accumulation
time limit, arrange for its disposal through your institution's Environmental Health and Safety
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(EHS) office or a certified hazardous waste disposal contractor.

e Provide the waste manifest with an accurate description of the container's contents.
6. Spill Management:

 In the event of a small spill, absorb the solid material with an inert absorbent material (e.g.,
vermiculite, sand).

¢ Place the contaminated absorbent material into the designated hazardous waste container.

o For larger spills, evacuate the area and contact your institution's EHS or emergency
response team.

Visualization of the Disposal Workflow

The following diagram illustrates the logical steps and decision points in the proper disposal of
10-Nonadecanone.
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10-Nonadecanone Disposal Workflow
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Caption: A flowchart illustrating the procedural steps for the safe disposal of 10-
Nonadecanone.

» To cite this document: BenchChem. [Navigating the Safe Disposal of 10-Nonadecanone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346682#10-nonadecanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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